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Compound of Interest

Compound Name: 2-Methyl-2-propyl-1,3-propanediol

Cat. No.: B018018

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

2-Methyl-2-propyl-1,3-propanediol (MPPD), a simple alkyl diol, serves as a critical
pharmaceutical intermediate, most notably in the synthesis of anxiolytics and centrally acting
skeletal muscle relaxants. Its unique structural features make it a valuable precursor for the
production of dicarbamate derivatives, which constitute the active pharmaceutical ingredients
(APIs) of several widely prescribed medications. This technical guide provides a
comprehensive overview of the synthesis, chemical properties, and pharmaceutical
applications of MPPD, with a focus on its role in the production of meprobamate and
carisoprodol. Detailed experimental protocols, quantitative data, and visualizations of relevant
pathways are presented to support research and development in the pharmaceutical industry.

Chemical and Physical Properties

2-Methyl-2-propyl-1,3-propanediol is a white crystalline solid at room temperature. Its
bifunctional nature, possessing two primary hydroxyl groups, allows for a variety of chemical
transformations, making it a versatile building block in organic synthesis.[1][2]
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Property Value Reference
CAS Number 78-26-2 [3]
Molecular Formula C7H1602 [3]
Molecular Weight 132.20 g/mol [4]

Melting Point 56-59 °C [3]

Boiling Point 230 °C at 753 mmHg

Appearance White crystalline solid [5]

Purity (typical) >98% [2]

Synthesis of 2-Methyl-2-propyl-1,3-propanediol

The industrial production of 2-Methyl-2-propyl-1,3-propanediol is primarily achieved through
two main synthetic routes: aldol addition followed by hydrogenation, and a classical approach
involving hydroxymethylation.[5][6]

Synthesis via Hydroxymethylation of 2-Methylpentanal

One common method involves the reaction of 2-methylpentanal with formaldehyde in the
presence of a base, such as sodium hydroxide. This is followed by a Cannizzaro-type reaction
or a separate reduction step to yield the final diol.

Experimental Protocol: Synthesis of 2-Methyl-2-propyl-1,3-propanediol via
Hydroxymethylation

Objective: To synthesize 2-Methyl-2-propyl-1,3-propanediol from 2-methylpentanal and
formaldehyde.

Materials:
e 2-Methylpentanal

e 36% Formaldehyde solution
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e Sodium hydroxide solution

e Benzene (or another suitable extraction solvent)
e Water

Procedure:

o To areaction vessel containing 2-methylpentanal, add a 36% formaldehyde solution at room
temperature.

e Slowly add sodium hydroxide solution dropwise. The reaction is exothermic, and the
temperature will naturally rise to approximately 70 °C.

o After the initial exothermic reaction subsides, heat the mixture to 90 °C and maintain for 1
hour.

e Cool the reaction mixture to 60 °C and allow the layers to separate.

o Separate the upper organic layer. Wash the aqueous layer with benzene.

o Combine the organic layer and the benzene extracts.

o Recover the benzene by distillation.

 Purify the crude product by vacuum distillation, collecting the fraction at 160 °C (14.7 kPa).
Expected Yield: 93%][5]

Application as a Pharmaceutical Intermediate

The primary pharmaceutical application of 2-Methyl-2-propyl-1,3-propanediol is as a
precursor for the synthesis of dicarbamate drugs.[1][6] The two hydroxyl groups of MPPD can
be readily converted to carbamate esters, leading to the formation of APIs with significant
biological activity.

Synthesis of Meprobamate and Carisoprodol
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Meprobamate and carisoprodol are two key drugs synthesized from MPPD. The synthesis
generally involves the reaction of MPPD with phosgene or a phosgene equivalent, followed by
reaction with ammonia for meprobamate or isopropylamine for carisoprodol.

(Z-Methyl-z-propyl-1,3-propanediol) (Phosgene (or equivalent))

t+ Phosgene

A

(Dichlorformate Intermediate)

+ Arimonia l + Isopropylamine
Meprobamate Carisoprodol

Click to download full resolution via product page

Caption: General synthesis pathway of Meprobamate and Carisoprodol from MPPD.

Quantitative Data for Derivative Synthesis

The following table summarizes the yield and purity data from various examples of the
synthesis of a carbonate derivative of 2-Methyl-2-propyl-1,3-propanediol, which is an
intermediate in the synthesis of carisoprodol. The reaction involves 2-Methyl-2-propyl-1,3-
propanediol and trichloromethyl chloroformate with an organic amine catalyst in an organic
solvent.[7]
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Mechanism of Action of MPPD-Derived

Pharmaceuticals
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Both carisoprodol and its primary metabolite, meprobamate, exert their therapeutic effects by
modulating the function of the GABA-A receptor in the central nervous system.[1][8] The
GABA-A receptor is a ligand-gated ion channel that, upon binding of the neurotransmitter
GABA, allows the influx of chloride ions, leading to hyperpolarization of the neuron and a
decrease in its excitability.

Carisoprodol and meprobamate act as positive allosteric modulators of the GABA-A receptor,
meaning they bind to a site on the receptor that is different from the GABA binding site and
enhance the effect of GABA.[9][10] This action is similar to that of barbiturates.[1] This
enhanced GABAergic transmission results in the sedative, anxiolytic, and muscle relaxant
properties of these drugs.
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Caption: Mechanism of action of MPPD-derived drugs on the GABA-A receptor.
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Biological Activity and Toxicology

2-Methyl-2-propyl-1,3-propanediol itself exhibits sedative, anticonvulsant, and muscle
relaxant effects.[3] However, it is primarily used as a synthetic precursor rather than a
therapeutic agent in its own right. The toxicological profile of MPPD-derived drugs is a
significant consideration in their clinical use. Both carisoprodol and meprobamate have the
potential for abuse and dependence.[11][12]

Conclusion

2-Methyl-2-propyl-1,3-propanediol is a cornerstone intermediate in the synthesis of important
pharmaceutical agents. Its efficient conversion to dicarbamate derivatives like meprobamate
and carisoprodol has led to the development of effective treatments for anxiety and
musculoskeletal conditions. A thorough understanding of its synthesis, chemical properties, and
the mechanism of action of its derivatives is essential for the continued development of safe
and effective therapeutics. This guide provides a foundational resource for researchers and
professionals in the field, highlighting the critical role of this versatile molecule in modern
medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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